Cas no 51146-56-6 ((S)-(+)-Ibuprofen)

S-ibuprofen ((s) - (+) -ibuprofen), alias (2S) -2- (4-isobutylphenyl) propionic acid, is a chemical substance with molecular formula C13H18O2, insoluble in water< Br>

(S)-(+)-Ibuprofen structure

Product Name:(S)-(+)-Ibuprofen

CAS No:51146-56-6

Molecular Formula:C₁₃H₁₈O₂

Molecular Weight:206.28082

MDL:MFCD00069289

CID:55952

PubChem ID:39912

(S)-(+)-Ibuprofen Properties

Names and Identifiers

- (S)-2-(4-Isobutylphenyl)propanoic acid
- S-(+)-Ibuprofen
- (S)-(+)-2-(4-Isobutylphenyl)propionic Acid
- (S)-(+)-4-Isobutyl-Alpha-Methylphenylacetic Acid
- (S)-(+)-Ibuprofen
- (S)-Ibuprofen
- Dexibuprofen
- (2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid
- (2S)-2-[4-(2-Methylpropyl)phenyl]propionic acid
- S-(+)-IBU
- (S)-(+)-4-Isobutyl-α-methylphenylacetic Acid
- S-布洛芬
- NCGC00016861-06
- d-Ibuproten
- DEXIBUPROFEN [MART.]
- SPBio_002953
- benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (alphaS)-
- NCGC00016861-03
- Dexibuprofen (USAN/INN)
- HMS2097F16
- (S)-(+)-2-(4-Isobutylphenyl)propionic acid
- (2S)-2-(4-isobutylphenyl)propanoic acid
- (s)-(+)-4-isobutyl-a-methylphenylacetic acid
- CHEMBL175
- S(+)-Ibuprofen
- NSC 759814
- Prestwick3_000907
- BRD-K14965640-001-03-3
- (+)-alpha-Methyl-4-(2-methylpropyl)benzeneacetic acid
- SR-01000075945
- Tox21_113141
- Atriscal
- Q420051
- Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (alphaS)- (9CI)
- NCGC00016861-13
- Dexibuprofen (free acid)
- SCHEMBL43531
- DEXIBUPROFEN [WHO-DD]
- 671DKG7P5S
- UNII-671DKG7P5S
- HS-0088
- DEXIBUPROFEN [USAN]
- I0549
- Dexibuprofeno
- Q-200942
- CCG-204740
- Maxibufen ER
- NCGC00261339-01
- (+)-Ibuprophen
- A849905
- DEXIBUPROFEN [INN]
- S-(+)-2-(4-Isobutylphenyl)propionic acid
- Dexibuprofeno [INN-Spanish]
- (S)-2-(p-Isobutylphenyl)propionic acid
- SR-01000075945-1
- AB00513957
- EU-0100654
- BRD-K14965640-001-12-4
- Lopac-I-106
- Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (S)-
- Maxibufen Syr
- Lopac-I-4883
- (2S)-2-[4-(2-Methylpropyl)phenyl]propionic acid; (S)-(+)-4-Isobutyl-alpha-methylphenylacetic acid; (S)-(+)-2-(4-Isobutylphenyl)propionic acid
- Dolomin
- MLS001066327
- CHEBI:43415
- Dexibuprofene [INN-French]
- NCGC00016861-05
- NCGC00016861-02
- AKOS015994628
- MFCD00069289
- Dexibuprofene
- SR-01000761395-2
- NSC759814
- DB09213
- NCGC00015529-01
- Prestwick1_000907
- Z1508914616
- (S)-2-(4-Isobutylphenyl)propionic acid
- d-Ibuprofen
- NCGC00094017-04
- O10202
- NCGC00094017-01
- Q-200941
- Seractil
- (s)-(+)-2-(4-isobutylphenyl) propionic acid
- Pharmakon1600-01502363
- (S)-(+)-4-Isobutyl-alpha-methylphenylacetic acid
- NCGC00016861-01
- NSC-759814
- (S)-alpha-methyl-4-(2-methylpropyl)benzeneacetic acid
- Dexibuprofenum
- BSPBio_000754
- ibuprofen-(S)
- DTXSID9048724
- MLS001335879
- AKOS015890528
- NCGC00015529-03
- Prestwick0_000907
- (+)-Ibuprofen
- NCGC00015529-02
- Dexibuprofen [USAN:INN:BAN]
- (alphaS)-alpha-Methyl-4-(2-methylpropyl)benzeneacetic acid
- SMR000326688
- EN300-180104
- S-(+)-ibuprofen
- (+)-(S)-Ibuprofen
- SDCCGSBI-0050633.P002
- 51146-56-6 (free acid)
- HMS1570F16
- (S)-2-(4-isobutyl-phenyl)-propionic acid
- I-106
- DEXIBUPROFEN
- HY-78131A
- BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, (S)-
- Dexibuprofenum [INN-Latin]
- Prestwick2_000907
- BPBio1_000830
- DTXCID6028650
- CS-1393
- s-ibuprofen
- LP00654
- Lopac0_000654
- AB00513957_07
- NCGC00094017-02
- BDBM50169047
- (s)(+) ibuprofen
- D03715
- UNM-0000306099
- S (+) Ibuprofen
- NCGC00015529-11
- (S)-(+)-Ibuprofen, ReagentPlus(R), 99%
- NS00098758
- SR-01000761395
- (S)-(-)-Ibuprofen
- CAS-51146-56-6
- HMS2231C07
- MLS001335880
- (+)-(S)-p-Isobutylhydratropic acid
- HMS3714F16
- Tox21_500654
- DexOptifen
- (s)(+)ibuprofen
- 51146-56-6
- HMS3262C09
- MDL： MFCD00069289
- InChIKey： HEFNNWSXXWATRW-JTQLQIEISA-N
- Inchi： 1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m0/s1
- SMILES： OC([C@H](C1=CC=C(CC(C)C)C=C1)C)=O

Computed Properties

Exact Mass: 206.13074
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 206.13068
Heavy Atom Count: 15
Complexity: 203
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 3.07320
PSA: 37.3
Refractive Index: 59 ° (C=2, EtOH)
Water Partition Coefficient: Insoluble
Boiling Point: 319.6±11.0°C at 760 mmHg
Melting Point: 52.0 to 55.0 deg-C
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 1.5 mg/mL
Color/Form: White crystalline powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Insoluble in water
Specific Rotation: 57 º (c=2, EtOH)
Optical Activity: [α]20/D +59°, c = 2 in ethanol
Density: 1.0364 (rough estimate)

(S)-(+)-Ibuprofen Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB470684-5 g	(S)-(+)-2-(4-Isobutylphenyl)propionic acid, 95%; .	51146-56-6	95%	5g	€61.80	2023-06-15
Ambeed	A182774-100mg	(S)-2-(4-Isobutylphenyl)propanoic acid	51146-56-6	98%	100mg	$5.0	2023-05-20
ChemScence	CS-1393-500mg	(S)-(+)-Ibuprofen	51146-56-6	99.98%	500mg	$50.0	2021-09-02
DC Chemicals	DC22361-1 g	(S)-(+)-Ibuprofen	51146-56-6	>98%	1g	$100.0	2022-02-28
Enamine	EN300-180104-0.05g	(2S)-2-[4-(2-methylpropyl)phenyl]propanoic acid	51146-56-6	95.0%	0.05g	$19.0	2025-02-20
eNovation Chemicals LLC	Y1197150-100g	(S)-2-(4-Isobutylphenyl)propionic Acid	51146-56-6	97%	100g	$135	2022-07-29
Fluorochem	079519-5g	S)-2-(4-Isobutylphenyl)propanoic acid	51146-56-6	98%	5g	￡12.00	2022-03-01
Key Organics Ltd	HS-0088-1MG	S(+) Ibuprofen	51146-56-6	>97%	1mg	£36.00	2025-02-08
LKT Labs	I0482-1 g	S-(+)-Ibuprofen	51146-56-6	≥98%	1g	$49.50	2023-07-10
MedChemExpress	HY-78131A-10mM*1mLinDMSO	(S)-(+)-Ibuprofen	51146-56-6	99.79%	10mM*1mLinDMSO	￥385	2023-07-26

(S)-(+)-Ibuprofen Synthesis

Synthetic Circuit 1

15687-27-1

85-61-0

51146-56-6

105567-78-0

Reaction Conditions

1.1R:R:MgCl2, C:61970-00-1, S:H2O, 10 min, 30°C, pH 7; 60 min, 30°C, pH 7
1.2R:HCl, S:H2O, S:Et2O

Reference

: New application of firefly luciferase - it can catalyze the enantioselective thioester formation of 2-arylpropanoic acid

By Kato, Dai-Ichiro et al, FEBS Journal, 2007, 274(15), 3877-3885

(S)-(+)-Ibuprofen Raw materials

(S)-(+)-Ibuprofen Preparation Products

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(S)-(+)-Ibuprofen Related Literature

1. Qualitative and quantitative recognition of chiral drugs based on terahertz spectroscopy

Zefang Wang,Yan Peng,Chengjun Shi,Liping Wang,Xiaohong Chen,Wanwan Wu,Xu Wu,Yiming Zhu,Jingchen Zhang,Guiliang Cheng,Songlin Zhuang Analyst 2021 146 3888
2. Impact of chirality on peculiar ibuprofen molecular dynamics: hydrogen bonding organization and syn vs. anti carboxylic group conformations

Martin Thierry Ottou Abe,María Teresa Viciosa,Natália T. Correia,Frédéric Affouard Phys. Chem. Chem. Phys. 2018 20 29528
3. Incorporating active pharmaceutical ingredients into a molecular salt using a chiral counterion

Andreas Lemmerer,Susan A. Bourne,Mino R. Caira,Jonathan Cotton,Umraan Hendricks,Laura C. Peinke,Lee Trollope CrystEngComm 2010 12 3634
4. Enantioseparation performance of CNTs as chiral selectors for the separation of ibuprofen isomers: a dispersion corrected DFT study

Elham Soleymani,Heshmatollah Alinezhad,Masoud Darvish Ganji,Mahmood Tajbakhsh J. Mater. Chem. B 2017 5 6920
5. Enantioseparation performance of CNTs as chiral selectors for the separation of ibuprofen isomers: a dispersion corrected DFT study

Elham Soleymani,Heshmatollah Alinezhad,Masoud Darvish Ganji,Mahmood Tajbakhsh J. Mater. Chem. B 2017 5 6920
6. A layer-by-layer assembled d/l-arginine-calix[4]arene-Si-surface for macroscopic enantio-selective discrimination of (R)/(S)-ibuprofen

Xiong Li,Yingying Yang,Jiaxin Quan,Jin Zhang,Ming Cheng,Hewei Yan,Siyun Zhang,Lei Yang,Zhiyan Lu,Haibing Li Chem. Commun. 2021 57 5706
7. Influence of the nature of the support on the catalytic performance of CALB: experimental and theoretical evidence

Carla José,María Victoria Toledo,Paula Nicolás,Verónica Lasalle,María Luján Ferreira,Laura E. Briand Catal. Sci. Technol. 2018 8 3513
8. An enantio-selective chromatographic stationary phase for S-ibuprofen prepared by stoichiometric molecular imprinting

Panagiotis Manesiotis,Qendresa Osmani,Peter McLoughlin J. Mater. Chem. 2012 22 11201
9. Chiral co-crystal solid solution: structures, melting point phase diagram, and chiral enrichment of (ibuprofen)2(4,4-dipyridyl)

Shuang Chen,Hanmi Xi,Rodger F. Henry,Ian Marsden,Geoff G. Z. Zhang CrystEngComm 2010 12 1485
10. Chiral liquid membrane for enantioselective separation of racemic ibuprofen by l-tartaric acid derivatives

Fan Zhang,Lichao He,Wei Sun,Yongqi Cheng,Junteng Liu,Zhongqi Ren RSC Adv. 2015 5 41729

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